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Compound of Interest

Compound Name: Suprifen
CAS No.: 52671-39-3
Cat. No.: B1208504
Get Quote
. J

A critical point of clarification for researchers, scientists, and drug development professionals:
the trade name "Suprifen" has been used for the chemical compound Oxilofrine. However, it is
often confused with "Suprofen,” a different non-steroidal anti-inflammatory drug (NSAID). Due
to the differing hazard profiles of these two substances, it is imperative to correctly identify the
chemical you are handling before proceeding with any disposal protocol.

This guide provides essential safety and logistical information for the proper disposal of both
Oxilofrine and Suprofen, ensuring the safety of laboratory personnel and compliance with
regulations.

Comparative Data: Oxilofrine vs. Suprofen

To prevent procedural errors, the following table summarizes the key characteristics of both
compounds.
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Feature Oxilofrine Suprofen

2-(4-(thiophen-2-
] (1R,2S)-4-(1-hydroxy-2- ]
emical Name carbon enyl)propanoic
Ch IN ) ylcarbonyl)phenyl)prop
(methylamino)propyl)phenol

acid
CAS Number 365-26-4 (for Oxilofrine) 40828-46-4
Molecular Formula C10H15NO2 C14H1203S
Primary Hazard Harmful if swallowed[1] Toxic if swallowed[2][3]
Acute toxicity, oral (Categor Acute toxicity, oral (Categor
GHS Classification 2) Y ( gory 3] y ( gory

General Disposal Procedures for Laboratory
Chemicals

As specific, detailed experimental protocols for the disposal of Oxilofrine and Suprofen are not
publicly available, general best practices for the disposal of laboratory chemical waste should
be followed. These procedures are designed to minimize risk to personnel and the
environment.

Step 1: Personal Protective Equipment (PPE)

Before handling either chemical, ensure you are wearing appropriate PPE, including:
o Safety glasses or goggles

o Chemical-resistant gloves

e Alab coat

Step 2: Waste Identification and Segregation

e Do not mix chemical wastes. Keep Oxilofrine and Suprofen waste separate from each other
and from other chemical waste streams.
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e Label your waste container clearly with the full chemical name and any relevant hazard
warnings.

Step 3: In-Lab Waste Collection

¢ Use a designated, sealed container for the collection of waste.

o For solid waste (e.g., contaminated filter paper, weighing boats), place it in a clearly labeled,
sealed bag or container.

» For liquid waste (e.g., solutions), use a compatible, leak-proof container.

Step 4: Disposal Path Determination

The preferred method for disposing of chemical waste is through a licensed hazardous waste
disposal company. Consult your institution's Environmental Health and Safety (EHS) office for
specific guidance and procedures.

Alternative Disposal (for small quantities of less hazardous materials, with EHS approval):

In the absence of a take-back program or a licensed disposal service, and only if permitted by
your local regulations and institutional policies, the following steps may be considered for
household quantities of pharmaceuticals, but are generally not recommended for laboratory
waste:

e Remove the material from its original container.

o Mix it with an undesirable substance such as used coffee grounds or cat litter. This makes
the chemical less appealing to children and pets and unrecognizable to anyone who might
go through the trash.[4][5]

o Place the mixture in a sealed plastic bag or other container to prevent leakage.[4][5]

» Dispose of the sealed container in the household trash.[4]

IMPORTANT: Never flush laboratory chemicals down the drain unless explicitly instructed to do
so by your EHS office and local wastewater authority.[1][5]
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Disposal Decision Workflow

The following diagram illustrates a general decision-making process for the disposal of
laboratory chemicals like Oxilofrine and Suprofen.
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Caption: Chemical Waste Disposal Workflow.
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By adhering to these guidelines and consulting with your institution's safety professionals, you
can ensure the safe and responsible disposal of Suprifen (Oxilofrine) and other laboratory
chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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